Zeolitic imidazolate framework-8/bacterial cellulose composites for iodine loading and their antibacterial performance†
Dalton Transactions Pub Date: 2022-08-22 DOI: 10.1039/D2DT01414A
Abstract
Bacterial cellulose (BC), produced by bacteria and fungi, is a promising material in the biomedical field. However, non-antibacterial activity limits its broad applications. Herein, antibacterial composites (BC/ZIF-8-iodine) were prepared by loading iodine into zeolitic imidazolate framework-8 (ZIF-8) modified BC (BC/ZIF-8). BC/ZIF-8-iodine was well characterized by SEM, XRD, FTIR, XPS, Raman and contact angle analyses. The increase of ZIF-8 content augmented the loading capacity of iodine in BC/ZIF-8-iodine. Meanwhile, the adsorbed iodine can be released from BC/ZIF-8-iodine composites, following the Higuchi equation. A reduced sublimation of iodine was observed in BC/ZIF-8-iodine composites, indicating their good iodine preservation ability. BC/ZIF-8-iodine composites exhibited strong antibacterial activity towards Escherichia coli, Staphylococcus aureus and Candida albicans. XPS and Raman analyses indicated that the adsorbed iodine of BC/ZIF-8-iodine composites was in the form of I3−. The expected iodine loading, release and preservation behaviors of BC/ZIF-8-iodine composites ensure their antibacterial performance and suggest potential clinical applications.
Recommended Literature
- [1] Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†
- [2] Examination of deposit in commercial diluted phosphoric acid
- [3] Evidence of pre-micellar aggregates in aqueous solution of amphiphilic PDMS–PEO block copolymer†
- [4] Dissolution of cork biopolymers in biocompatible ionic liquids
- [5] Elusive 2-aminofuran Diels–Alder substrates for a straightforward synthesis of polysubstituted anilines†
- [6] Evolution study of photo-synthesized gold nanoparticles by spectral deconvolution model: a quantitative approach
- [7] Fatty acid positional distribution in colostrum and mature milk of women living in Inner Mongolia, North Jiangsu and Guangxi of China†
- [8] Examination of ammonia–poly(pyrrole) interactions by piezoelectric and conductivity measurements
- [9] Evolutionary approaches in protein engineering towards biomaterial construction
- [10] Evolution of shape, size, and areal density of a single plane of Si nanocrystals embedded in SiO2 matrix studied by atom probe tomography
Journal Name：Dalton Transactions
research_products
-
CAS no.: 89640-58-4
![N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide](https://ossimg.kuujia.com/scimg/1444500/1444113-98-7x500.png)
![1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol](https://ossimg.kuujia.com/scimg/1271000/1270529-38-8x500.png)
![2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid](https://ossimg.kuujia.com/scimg/2138500/2138166-62-6x500.png)
![2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide](https://ossimg.kuujia.com/scimg/2034500/2034271-14-0x500.png)